![molecular formula C13H24N4O4S2 B2988598 1,3,5-trimethyl-N-((1-(methylsulfonyl)piperidin-4-yl)methyl)-1H-pyrazole-4-sulfonamide CAS No. 1428359-99-2](/img/structure/B2988598.png)
1,3,5-trimethyl-N-((1-(methylsulfonyl)piperidin-4-yl)methyl)-1H-pyrazole-4-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1,3,5-trimethyl-N-((1-(methylsulfonyl)piperidin-4-yl)methyl)-1H-pyrazole-4-sulfonamide is a useful research compound. Its molecular formula is C13H24N4O4S2 and its molecular weight is 364.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Evaluation
Compounds structurally similar to 1,3,5-trimethyl-N-((1-(methylsulfonyl)piperidin-4-yl)methyl)-1H-pyrazole-4-sulfonamide have been synthesized and evaluated for various biological activities. These include potential treatments for central nervous system (CNS) disorders, antimicrobial activities, and as enzyme inhibitors.
- CNS Disorders: N-alkylated arylsulfonamide derivatives of (aryloxy)ethyl piperidines have shown promise as selective 5-HT7 receptor antagonists with antidepressant-like and pro-cognitive properties. These findings suggest a potential for treating CNS disorders (Canale et al., 2016).
- Antimicrobial Activity: Research on heterocycles based on 3-methyl 1-phenyl-5-amino pyrazole demonstrates their potential in developing antimicrobial agents, highlighting their versatility in synthesizing various biologically active compounds (El‐Emary et al., 2002).
Enzyme Inhibition
Sulfonamide-based compounds, including pyrazoline derivatives, have been investigated for their enzyme inhibitory activities, which is crucial for the development of new therapeutic agents.
- Carbonic Anhydrase Inhibitors: Sulfonamide derivatives, including polymethoxylated-pyrazoline benzene sulfonamides, have been studied for their inhibitory effects on carbonic anhydrase isoenzymes. These compounds showed significant inhibition, suggesting potential for therapeutic applications (Kucukoglu et al., 2016).
Synthesis Techniques
Advances in synthesis techniques have led to the development of novel sulfonamide compounds with potential biological activities.
- Aminosulfonylation: The aminosulfonylation of alkenyl sulfonamides, using iodine as a catalyst, provides an efficient method for synthesizing sulfonylmethyl piperidines, pyrrolidines, and pyrazolines, demonstrating the chemical versatility of sulfonamide derivatives (Xu et al., 2019).
Therapeutic Potential
The research into sulfonamide compounds extends to exploring their therapeutic potential in treating diseases and conditions beyond their traditional use as antimicrobials.
- Anticancer and Antimicrobial Agents: Studies on novel heterocyclic sulfonamides, including those with pyrazole and pyridine moieties, have shown promising anticancer and antimicrobial activities. These findings underscore the potential of sulfonamide compounds in developing new therapeutic agents (Debbabi et al., 2016).
properties
IUPAC Name |
1,3,5-trimethyl-N-[(1-methylsulfonylpiperidin-4-yl)methyl]pyrazole-4-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H24N4O4S2/c1-10-13(11(2)16(3)15-10)23(20,21)14-9-12-5-7-17(8-6-12)22(4,18)19/h12,14H,5-9H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXMAUQFKXKJVQA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1C)C)S(=O)(=O)NCC2CCN(CC2)S(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H24N4O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.